Cas no 53389-10-9 ({spiro2.2pentan-1-yl}methanol)

• Product Name: {spiro2.2pentan-1-yl}methanol
• CAS No: 53389-10-9
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD00464184
• CID: 1582300
• PubChem ID: 68936631
• Update Time: 2025-05-20

{spiro2.2pentan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• Spiro[2.2]pentanemethanol
• {spiro2.2pentan-1-yl}methanol
• Spiro[2.2]pentane-1-methanol
• DB-159857
• 53389-10-9
• spiro[2.2]pentan-2-ylmethanol
• SY272904
• 374930-15-1
• D73422
• EN300-2513522
• MFCD00464184
• Spiro[2.2]pentan-1-ylmethanol
• PS-16101
• hydroxymethylspiropentane
• CS-0067352
• (S)-Spiro[2.2]pentan-1-ylmethanol
• {spiro[2.2]pentan-1-yl}methanol
• spiropentylcarbinol
• SY294001

• MDL： MFCD00464184
• Inchi： 1S/C6H10O/c7-4-5-3-6(5)1-2-6/h5,7H,1-4H2
• InChI Key： RFCMGVLNKDQGEJ-UHFFFAOYSA-N
• SMILES： OCC1CC21CC2

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on {spiro2.2pentan-1-yl}methanol

Compound Introduction: {spiro2.2pentan-1-yl}methanol (CAS No. 53389-10-9)

{spiro2.2pentan-1-yl}methanol, identified by the Chemical Abstracts Service Number (CAS No.) 53389-10-9, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural properties and potential applications. This spirocyclic alcohol belongs to a class of molecules characterized by a rigid, intramolecular oxygen bridge, which imparts distinct stereochemical and electronic characteristics. The compound’s molecular framework, featuring a spiro linkage between two cycloalkane rings, makes it a versatile intermediate for synthesizing more complex molecules with tailored functionalities.

The structural motif of {spiro2.2pentan-1-yl}methanol is particularly noteworthy for its ability to serve as a building block in the development of chiral drugs and catalysts. Spirocyclic compounds are known for their high conformational stability and resistance to metabolic degradation, making them valuable candidates for drug design. The presence of the hydroxyl group at the 1-position of the spirocyclic core enhances the compound’s reactivity, enabling further functionalization through various organic transformations such as esterification, etherification, or oxidation.

In recent years, {spiro2.2pentan-1-yl}methanol has been explored in the context of medicinal chemistry for its potential role in modulating biological pathways. Researchers have been particularly interested in its derivatives as candidates for treating neurological disorders, where spirocyclic scaffolds have shown promise in enhancing blood-brain barrier penetration and reducing off-target effects. The compound’s ability to engage with multiple pharmacophores simultaneously makes it an attractive scaffold for designing multitarget drugs.

From a synthetic chemistry perspective, {spiro2.2pentan-1-yl}methanol offers a rich platform for exploring new synthetic methodologies. The spirocyclic core can be accessed through various strategies, including intramolecular cyclization reactions, which are often catalyzed by transition metals or organocatalysts. These synthetic approaches not only provide access to {spiro2.2pentan-1-yl}methanol itself but also enable the preparation of libraries of related compounds for high-throughput screening.

One of the most compelling aspects of {spiro2.2pentan-1-yl}methanol is its utility in polymer science and materials engineering. The spiro linkage imparts rigidity to the molecular structure, making it an excellent candidate for developing advanced polymers with enhanced thermal stability and mechanical strength. Additionally, the hydroxyl group can be used to introduce cross-linking functionalities, facilitating the creation of hydrogels and network polymers with applications in drug delivery systems and smart materials.

The pharmacological profile of {spiro2.2pentan-1-yl}methanol has been investigated in several preclinical studies. These studies have highlighted its potential as an anti-inflammatory agent, where it demonstrates modulatory effects on key inflammatory pathways such as NF-κB and MAPK signaling. Furthermore, preliminary data suggest that derivatives of this compound may exhibit antitumor activity by inhibiting proliferation and inducing apoptosis in cancer cell lines.

The synthesis of {spiro2.2pentan-1-yl}methanol involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as flow chemistry have been employed to optimize these synthetic routes, ensuring scalability for industrial applications. The use of chiral auxiliaries or catalysts has also been explored to enhance enantioselectivity, which is crucial for pharmaceutical applications where stereochemistry plays a critical role in efficacy and safety.

In conclusion, {spiro2.2pentan-1-yl}methanol (CAS No. 53389-10-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features make it an ideal candidate for designing novel therapeutics and advanced materials. As research continues to uncover new applications for this spirocyclic alcohol, its importance in modern chemistry is likely to grow further.